5/'-deoxy-5/'-fluoro-5/'-(methylthio)adenosine
5/'-deoxy-5/'-fluoro-5/'-(methylthio)adenosine
Brand Name:
Vulcanchem
CAS No.:
119771-21-0
VCID:
VC0038712
InChI:
InChI=1S/C11H14FN5O3S/c1-21-8(12)7-5(18)6(19)11(20-7)17-3-16-4-9(13)14-2-15-10(4)17/h2-3,5-8,11,18-19H,1H3,(H2,13,14,15)/t5-,6+,7-,8+,11+/m0/s1
SMILES:
CSC(C1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)F
Molecular Formula:
C11H14FN5O3S
Molecular Weight:
315.33 g/mol
5/'-deoxy-5/'-fluoro-5/'-(methylthio)adenosine
CAS No.: 119771-21-0
Main Products
VCID: VC0038712
Molecular Formula: C11H14FN5O3S
Molecular Weight: 315.33 g/mol
| CAS No. | 119771-21-0 |
|---|---|
| Product Name | 5/'-deoxy-5/'-fluoro-5/'-(methylthio)adenosine |
| Molecular Formula | C11H14FN5O3S |
| Molecular Weight | 315.33 g/mol |
| IUPAC Name | (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-[(R)-fluoro(methylsulfanyl)methyl]oxolane-3,4-diol |
| Standard InChI | InChI=1S/C11H14FN5O3S/c1-21-8(12)7-5(18)6(19)11(20-7)17-3-16-4-9(13)14-2-15-10(4)17/h2-3,5-8,11,18-19H,1H3,(H2,13,14,15)/t5-,6+,7-,8+,11+/m0/s1 |
| Standard InChIKey | BTYPROBTLQKCNI-YUECIMINSA-N |
| Isomeric SMILES | CS[C@H]([C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O)F |
| SMILES | CSC(C1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)F |
| Canonical SMILES | CSC(C1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)F |
| Synonyms | 5'-deoxy-5'-fluoro-5'-(methylthio)adenosine 5'-deoxy-5'-fluoro-5'-(methylthio)adenosine, (5S)-isomer 5'-DFMA |
| PubChem Compound | 147839 |
| Last Modified | Nov 11 2021 |
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